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Compound of Interest

Compound Name: Fluorescent Brightener 134

Cat. No.: B12383126

This guide provides a detailed comparison of two widely used fluorescent whitening agents
(FWAs), Fluorescent Brightener 134 (FBA 134) and Tinopal CBS-X. The analysis focuses on
their chemical properties, spectroscopic characteristics, and performance features, supported
by available data. This document is intended for researchers and professionals in material
science and product development who require an objective assessment of these optical
brighteners.

Introduction and Chemical Identity

Fluorescent whitening agents are chemical compounds that absorb light in the ultraviolet and
violet region of the electromagnetic spectrum and re-emit light in the blue region through
fluorescence. This process makes materials, particularly textiles and plastics, appear whiter
and brighter.

Fluorescent Brightener 134 (FBA 134) is a stilbene-triazine derivative. It is primarily utilized
for whitening nylon and cotton blended fabrics and is noted for its good resistance to acids and
washing.[1]

Tinopal CBS-X is a distyrylbiphenyl derivative (DSBP) and is one of the most common optical
brighteners used in the detergent industry.[2][3] It is highly valued for its brilliant whitening
effects on cellulosic fibers across a wide temperature range, especially in cold to medium
washing temperatures.[2][4][5] Its high solubility and stability in various formulations make it a
versatile choice for both powder and liquid detergents, soaps, and fabric softeners.[2][4]
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Physical and Chemical Properties

The fundamental properties of FBA 134 and Tinopal CBS-X are summarized below. These

characteristics influence their solubility, compatibility, and application range.

Property

Fluorescent Brightener
134

Tinopal CBS-X

Chemical Class

Stilbene-Triazine Derivative

Distyrylbiphenyl Derivative

(DSBP)[2][6]
CAS Number 3426-43-5[1][7] 27344-41-8[3][8]
) Fluorescent Brightener 351[3]
C.l. Number Fluorescent Brightener 134[1]

[9]

Molecular Formula

Cs4H28N10Na20sS2[7][10]

C2sH20Na206S2[3][8]

Molecular Weight

~814.76 g/mol [7][10]

~562.6 g/mol [3]

Appearance

Slight yellowish powder[1]

Yellow to greenish granules[?]

Chemical Name

Disodium 4,4'-bis[(4-anilino-6-

methoxy-1,3,5-triazin-2-
yl)amino]stilbene-2,2'-

disulphonate[1]

Disodium 2,2'-([1,1'-
biphenyl]-4,4'-
diyldivinylene)dibenzenesulph
onate[8][11]

Spectroscopic and Performance Characteristics

The effectiveness of an FWA is determined by its ability to absorb UV light and efficiently emit

blue light. Key performance indicators include spectral properties, stability, and application-

specific efficacy.
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Performance Parameter

Fluorescent Brightener
134

Tinopal CBS-X

UV Absorption (Amax)

348-350 nm[1]

340-370 nm (absorbs); ~348-
350 nm (peak)[11][12]

Light Emission

Not specified (emits in blue

region)

420-470 nm (emits in blue
region)[12]

Primary Applications

Nylon and cotton blended
fabrics.[1]

Detergents (powder, liquid,
pods), soaps, softeners,
cellulosic fibers.[2][12][13]

Good resistance to acid and

Excellent cold wash
performance, high solubility,

good photostability, high

Key Strengths ) stability against bleach and
washing.[1] ) ]
alkali, low spotting, prevents
greening after repeated
washes.[2][3][4][8]
- N High water solubility, even at
Solubility Not specified
low temperatures.[2][4][9][12]
Stable under recommended Stable with bleaching agents
Stability storage. Incompatible with (hypochlorite, peroxide), alkali,

strong oxidizing agents.[14]

and acids.[2][3][4]

Photostability

Good lightfastness mentioned.
[15]

Exhibits very good wet and dry
lightfastness.[2][4]

Mechanism of Action and Evaluation Workflow

The fundamental principle behind both brighteners involves the absorption of non-visible UV

radiation and subsequent fluorescence, emitting light in the blue portion of the visible spectrum.

This emitted blue light counteracts the natural yellowish cast of substrates, resulting in a whiter

appearance.

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.autechindustry.com/product/fluorescent-brightening-agent-134-optical-brightener-cf-with-cas-3426-43-5/
https://opticalwhitener.com/wp-content/uploads/2020/02/Tinopal-CBS-X-Optical-Brightener-CBS-X-CAS-27344-41-8-FBA-351-tds.pdf
https://www.brenntag.com/en-us/industries/cleaning/suppliers/basf/tinopal/
https://www.brenntag.com/en-us/industries/cleaning/suppliers/basf/tinopal/
https://www.autechindustry.com/product/fluorescent-brightening-agent-134-optical-brightener-cf-with-cas-3426-43-5/
https://biakhim.com.ua/index.php?option=com_k2&Itemid=1174&id=1248_7599b8c291e6fc9c290ca615f18d89d0&lang=&task=download&view=item
https://www.brenntag.com/en-us/industries/cleaning/suppliers/basf/tinopal/
https://www.additivesforpolymer.com/portfolio/optical-brightener-cbs-x/
https://www.autechindustry.com/product/fluorescent-brightening-agent-134-optical-brightener-cf-with-cas-3426-43-5/
https://biakhim.com.ua/index.php?option=com_k2&Itemid=1174&id=1248_7599b8c291e6fc9c290ca615f18d89d0&lang=&task=download&view=item
https://www.raytopoba.com/Tinopal-CBS-X--351-CAS-No-27344-41-8-optical-brightener-basf-NFW450_144.html
https://assets-global.website-files.com/618143f05e9227e1fcd21e96/618143f05e92275463d22820_Tinopal-CBS-X_TDS.pdf
https://www.ispigment.com/fluorescent-whitening-agent-optical-brightener-cbs-x-alternatives-for-tinopal-cbs-x-for-detergent_p613.html
https://biakhim.com.ua/index.php?option=com_k2&Itemid=1174&id=1248_7599b8c291e6fc9c290ca615f18d89d0&lang=&task=download&view=item
https://assets-global.website-files.com/618143f05e9227e1fcd21e96/618143f05e92275463d22820_Tinopal-CBS-X_TDS.pdf
https://riddhisiddhichemicals.com/tinopal-cbs-x/
https://www.brenntag.com/en-us/industries/cleaning/suppliers/basf/tinopal/
https://aksci.com/sds/O236_SDS.pdf
https://biakhim.com.ua/index.php?option=com_k2&Itemid=1174&id=1248_7599b8c291e6fc9c290ca615f18d89d0&lang=&task=download&view=item
https://www.raytopoba.com/Tinopal-CBS-X--351-CAS-No-27344-41-8-optical-brightener-basf-NFW450_144.html
https://assets-global.website-files.com/618143f05e9227e1fcd21e96/618143f05e92275463d22820_Tinopal-CBS-X_TDS.pdf
https://afinechemicals.lookchem.com/products/CasNo-3426-43-5-Fluorescent-Brightener-134-746244.html
https://biakhim.com.ua/index.php?option=com_k2&Itemid=1174&id=1248_7599b8c291e6fc9c290ca615f18d89d0&lang=&task=download&view=item
https://assets-global.website-files.com/618143f05e9227e1fcd21e96/618143f05e92275463d22820_Tinopal-CBS-X_TDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Fluorescent Whitening Agent (FWA)

UV Light Absorption Excitation Relaxation Blue Light Emission Emission strikes substrate Substrate Perceived as
(340-370 nm) Ground State (S0) Excited State (S1) (Fluorescence, 420-470 nm) (e.g., Fabric) Whiter & Brighter

Click to download full resolution via product page
Caption: General mechanism of action for a fluorescent whitening agent.

The evaluation of these brighteners typically follows a standardized workflow to ensure
objective comparison. This involves preparing samples, applying the brighteners, and
measuring the resulting whitening effect using colorimetric instruments.
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Caption: Standard experimental workflow for comparing optical brighteners.
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Experimental Protocols

While proprietary experimental data is not publicly available, a general methodology for the

comparative assessment of FWAs is outlined below.

Objective: To quantitatively compare the whitening performance and fastness properties of

Fluorescent Brightener 134 and Tinopal CBS-X on a standard cotton substrate.

Materials and Equipment:

Standard unwhitened cotton fabric (e.g., ISO 105-F02).

Fluorescent Brightener 134 and Tinopal CBS-X.

Laboratory padding mangle or dyeing machine.

Spectrophotometer or colorimeter capable of measuring CIE Whiteness Index.
Lightfastness tester (e.g., Xenon arc lamp apparatus).

Laundering machine for wash fastness tests.

. Protocol for Whitening Effect Assessment:

Solution Preparation: Prepare aqueous solutions of FBA 134 and Tinopal CBS-X at identical
concentrations (e.g., 0.1%, 0.2%, and 0.4% on weight of fabric). Include a control sample
treated only with deionized water.

Application:
o Immerse pre-weighed cotton samples into the respective treatment baths.

o For an exhaustion process, maintain a specific liquor-to-goods ratio (e.g., 20:1) and
temperature (e.g., 40-60°C) for a set duration (e.g., 30 minutes).

o For a padding process, pass the fabric through the solution and then through a padding
mangle set to a specific wet pick-up percentage.
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» Drying: Dry the treated fabric samples in ambient air or a controlled oven.
e Measurement:
o Calibrate the spectrophotometer according to manufacturer instructions.

o Measure the CIE Whiteness Index (WICIE) for each sample at multiple points and
calculate the average. A higher WICIE value indicates a better whitening effect.

o Record the L, a, and b* color coordinates. A lower b* value (more blue, less yellow) is
desirable.

[ll. Protocol for Lightfastness Assessment (Adapted from ISO 105-B02):
e Sample Exposure: Mount the treated fabric samples in a Xenon arc lamp apparatus.

o Evaluation: Expose the samples to simulated daylight for a predetermined period or until a
specific blue wool standard fades to a certain degree.

o Assessment: Evaluate the change in color of the exposed samples compared to unexposed
controls using a grayscale for assessing change in color.

Summary and Conclusion

Both Fluorescent Brightener 134 and Tinopal CBS-X are effective optical brightening agents,
but their chemical structures and properties dictate their optimal applications.

» Tinopal CBS-X stands out as a highly versatile and high-performance brightener, particularly
for the laundry and detergent industry.[2][4] Its excellent solubility at low temperatures,
stability in complex formulations, and superior whitening effect on cellulosic fibers make it an
industry benchmark.[2][4][12] The extensive publicly available data on its performance
highlights its reliability and efficacy.

» Fluorescent Brightener 134 is positioned more for specific textile applications, such as on
nylon and cotton blends.[1] While quantitative performance data is less accessible in public
literature compared to CBS-X, its chemical structure suggests a different range of substrate
affinity and performance characteristics.
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For researchers and developers, the choice between these two agents will depend on the
specific application, substrate, processing conditions (e.g., temperature, pH, presence of other
chemicals), and desired performance level. For broad-spectrum detergent applications, Tinopal
CBS-X offers a well-documented and robust solution. For specialized textile finishing, FBA 134
may present a suitable alternative, though more rigorous in-house testing would be required to
validate its performance against CBS-X.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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